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Compound of Interest

Compound Name: Gymnoside VI

Cat. No.: B15589758

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for
Gymnoside VII, a glycosyloxybenzyl 2-isobutyl malate compound isolated from Gymnadenia
conopsea. The document is intended for researchers, scientists, and drug development
professionals, offering a detailed analysis of its nuclear magnetic resonance (NMR) and mass
spectrometry (MS) data, experimental protocols for its characterization, and an exploration of
its potential anti-allergic signaling pathways.

Spectroscopic Data Analysis

The structural elucidation of Gymnoside VII has been primarily achieved through advanced
spectroscopic techniques. The following tables summarize the key quantitative data obtained
from 1H and 3C NMR spectroscopy, providing a foundational reference for the identification and
characterization of this natural product.

Table 1: *H NMR Spectroscopic Data for Gymnoside VIi
(500 MHz, CD30D)
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o Chemical Shift () o Coupling Constant
Position Multiplicity
ppm (3, Hz)

Malate Moiety

2 4.45 dad 75,55
3a 2.85 dd 16.0, 7.5
3b 2.75 dd 16.0, 5.5

Isobutyl Moiety

2 2.05 m
3 0.95 d 6.5
4' 0.90 d 6.5

Benzyl Moiety

2", 6" 735 d 85
3", 5" 7.10 d 8.5
7 5.15 S

Glucosyl Moiety

1 4.90 d 7.5

2" 3.50 m

3™ 3.45 m

4" 3.40 m

5™ 3.48 m

6"a 3.90 dd 12.0,2.0
6™b 3.70 dd 12.0,5.5

Table 2: *C NMR Spectroscopic Data for Gymnoside VI
(125 MHz, CD30D)
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Position

Chemical Shift (6) ppm

Malate Moiety

1 175.0
2 72.0
3 40.0
4 178.0
Isobutyl Moiety

1 46.0
2' 26.0
3 23.0
4 22.5
Benzyl Moiety

1" 138.0
2", 6" 130.0
3", 5" 117.0
4" 159.0
7" 67.0
Glucosyl Moiety

i 102.5
2" 75.0
3" 78.0
4™ 71.5
5™ 78.5
6" 62.5
© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Mass Spectrometry Data

High-resolution electrospray ionization mass spectrometry (HRESI-MS) of Gymnoside VII
reveals a molecular formula of Cs1He4O2a.

 HRESI-MS:m/z 1083.3785 [M+Na]* (Calcd. for Cs1HesO24Na, 1083.3787)

Experimental Protocols

The following protocols outline the methodologies used for the isolation and spectroscopic
analysis of Gymnoside VII.

Isolation of Gymnoside VII

o Extraction: The dried and powdered tubers of Gymnadenia conopsea are extracted with
methanol (MeOH) at room temperature.

» Partitioning: The resulting extract is concentrated and then partitioned successively with n-
hexane, ethyl acetate (EtOAc), and n-butanol (n-BuOH).

o Chromatography: The n-BuOH soluble fraction is subjected to column chromatography on
silica gel, followed by further purification using octadecylsilyl (ODS) silica gel
chromatography and preparative high-performance liquid chromatography (HPLC) to yield
pure Gymnoside VII.

Spectroscopic Analysis

e NMR Spectroscopy: *H and 3C NMR spectra are recorded on a 500 MHz spectrometer.
Samples are dissolved in deuterated methanol (CDsOD). Chemical shifts are reported in
ppm relative to the solvent signals.

e Mass Spectrometry: HRESI-MS is performed on a time-of-flight (TOF) mass spectrometer in
positive ion mode.

Potential Anti-Allergic Signhaling Pathway

Gymnoside VII has been noted for its potential anti-allergic properties. While the precise
signaling pathway is still under investigation, a plausible mechanism involves the stabilization
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of mast cells, key players in the allergic response.
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Caption: Proposed mechanism of Gymnoside VII's anti-allergic action.

This proposed pathway suggests that Gymnoside VII may inhibit the degranulation of mast
cells, thereby preventing the release of histamine and other inflammatory mediators that trigger
allergic symptoms.
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Experimental Workflow Visualization

The general workflow for the isolation and characterization of Gymnoside VIl is depicted
below.
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Caption: Workflow for the isolation and analysis of Gymnoside VII.
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 To cite this document: BenchChem. [Spectroscopic and Mechanistic Insights into Gymnoside
VII: A Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589758#spectroscopic-data-for-gymnoside-vii-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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